propyl 4-({[(3-propoxybenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: propyl 4-[(3-propoxybenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C21H24N2O4S/c1-3-12-26-18-7-5-6-16(14-18)19(24)23-21(28)22-17-10-8-15(9-11-17)20(25)27-13-4-2/h5-11,14H,3-4,12-13H2,1-2H3,(H2,22,23,24,28)
• InChI Key: FNPGOMPNJDFOGO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)OCCC
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol

Description

Propyl 4-({[(3-propoxybenzoyl)amino]carbonothioyl}amino)benzoate, also known as PPAC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of propyl 4-({[(3-propoxybenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the progression of Alzheimer's disease. This compound has also been shown to inhibit the activity of certain proteins involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the activity of certain enzymes and proteins, and reduce inflammation. Additionally, this compound has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using propyl 4-({[(3-propoxybenzoyl)amino]carbonothioyl}amino)benzoate in lab experiments is its high purity and yield. Additionally, this compound is stable under various conditions, which makes it easy to handle and store. However, one limitation of using this compound in lab experiments is its high cost, which may limit its use in certain studies.

Future Directions

There are several future directions related to propyl 4-({[(3-propoxybenzoyl)amino]carbonothioyl}amino)benzoate that are worth exploring. One potential direction is to study the effects of this compound on other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Another potential direction is to study the effects of this compound on other types of cancer, such as breast cancer and lung cancer. Additionally, future studies could focus on optimizing the synthesis method of this compound to reduce its cost and increase its yield.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis method of this compound has been optimized to ensure high purity and yield. This compound has been extensively studied for its potential applications in cancer research, neurodegenerative disorders, and inflammation. While the mechanism of action of this compound is not fully understood, studies have shown that it can inhibit the activity of certain enzymes and proteins. This compound has various biochemical and physiological effects, including inducing apoptosis in cancer cells and reducing inflammation. While this compound has several advantages for lab experiments, its high cost may limit its use in certain studies. There are several future directions related to this compound that are worth exploring, including studying its effects on other neurodegenerative disorders and optimizing its synthesis method.

Synthesis Methods

The synthesis of propyl 4-({[(3-propoxybenzoyl)amino]carbonothioyl}amino)benzoate involves the reaction of propyl 4-aminobenzoate with 3-propoxybenzoyl isothiocyanate. This reaction results in the formation of this compound, which is a white crystalline powder. The synthesis method has been optimized to ensure that the purity and yield of this compound are high.

Scientific Research Applications

Propyl 4-({[(3-propoxybenzoyl)amino]carbonothioyl}amino)benzoate has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, this compound has been studied for its anti-inflammatory and antioxidant properties.